Cas no 116140-22-8 (3-Methylpiperidine-3-carboxylic acid hydrochloride)

• Product Name: 3-Methylpiperidine-3-carboxylic acid hydrochloride
• CAS No: 116140-22-8
• MF: C₇H₁₄ClNO₂
• MW: 179.644561290741
• MDL: MFCD20441739
• CID: 2093882
• PubChem ID: 54595615
• Update Time: 2025-05-23

3-Methylpiperidine-3-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Methylpiperidine-3-carboxylic acid hydrochloride
• 3-METHYLPIPERIDINE-3-CARBOXYLIC ACID HCL
• 3-Methyl-3-piperidinecarboxylic acid hydrochloride
• NE33347
• SB19965
• 3-methylpiperidine-3-carboxylic acid;hydrochloride
• Z1262691675
• 3-Piperidinecarboxylic acid, 3-methyl-, hydrochloride (1:1)
• 3-Methyl-3-piperidinecarboxylic acid hydrochloride, AldrichCPR
• 3-methylpiperidine-3-carboxylicacidhydrochloride
• EN300-91439
• SY042122
• AKOS025290746
• CS-0051239
• MFCD20441739
• 116140-22-8
• AS-34339
• SCHEMBL6995127
• REA14022
• 865-335-4

• MDL： MFCD20441739
• Inchi： 1S/C7H13NO2.ClH/c1-7(6(9)10)3-2-4-8-5-7;/h8H,2-5H2,1H3,(H,9,10);1H
• InChI Key： KSMYDSAXTLQXCI-UHFFFAOYSA-N
• SMILES： Cl.OC(C1(C)CNCCC1)=O

Computed Properties

• Exact Mass: 179.0713064g/mol
• Monoisotopic Mass: 179.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 147
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3

3-Methylpiperidine-3-carboxylic acid hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-Methylpiperidine-3-carboxylic acid hydrochloride

Introduction to 3-Methylpiperidine-3-carboxylic acid hydrochloride (CAS No. 116140-22-8)

3-Methylpiperidine-3-carboxylic acid hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 116140-22-8, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to the piperidine class of heterocyclic amines, characterized by a six-membered ring containing one nitrogen atom and two methyl groups at the 3-position. The hydrochloride salt form enhances its solubility in aqueous solutions, making it a valuable intermediate in synthetic chemistry and drug development processes.

The structural motif of 3-methylpiperidine-3-carboxylic acid hydrochloride lends itself to diverse applications due to its versatile reactivity and functional group compatibility. The carboxylic acid moiety at the 3-position provides opportunities for further derivatization, such as esterification or amidation, while the piperidine ring is a common scaffold in many bioactive molecules. This combination makes it a promising candidate for exploring novel pharmacophores in medicinal chemistry.

In recent years, there has been growing interest in 3-methylpiperidine-3-carboxylic acid hydrochloride due to its potential role in the synthesis of bioactive compounds. Its structural features have been leveraged in the development of central nervous system (CNS) drugs, where piperidine derivatives are frequently encountered due to their ability to cross the blood-brain barrier and interact with various neurotransmitter receptors. The compound’s hydrochloride salt form further facilitates its use in pharmaceutical formulations, ensuring better stability and bioavailability.

One of the most compelling aspects of 3-methylpiperidine-3-carboxylic acid hydrochloride is its utility as a building block in drug discovery. Researchers have utilized this compound to synthesize analogs with enhanced pharmacological properties. For instance, derivatives of 3-methylpiperidine-3-carboxylic acid hydrochloride have been explored for their potential as kinase inhibitors, GPCR modulators, and antipsychotic agents. The ability to modify the piperidine core while retaining key functional groups allows for fine-tuning of biological activity, making it an indispensable tool in medicinal chemistry.

The synthesis of 3-methylpiperidine-3-carboxylic acid hydrochloride typically involves multi-step organic reactions, starting from commercially available precursors such as piperidine derivatives. Advanced synthetic methodologies, including catalytic hydrogenation and nucleophilic substitution reactions, have been employed to achieve high yields and purity. The optimization of these synthetic routes is crucial for ensuring scalability and cost-effectiveness in industrial settings.

Recent advancements in computational chemistry have further highlighted the importance of 3-methylpiperidine-3-carboxylic acid hydrochloride in drug design. Molecular modeling studies have demonstrated its potential as a scaffold for developing novel therapeutics by predicting its interaction with biological targets. These insights have guided experimental efforts toward designing more effective and selective drug candidates.

The pharmaceutical industry has taken note of the versatility of 3-methylpiperidine-3-carboxylic acid hydrochloride, leading to increased investment in research projects leveraging this compound. Collaborative efforts between academic institutions and pharmaceutical companies have yielded promising results, with several clinical trials underway exploring derivatives of this compound for treating neurological disorders and other conditions.

The future prospects for 3-methylpiperidine-3-carboxylic acid hydrochloride are bright, with ongoing research focusing on expanding its applications beyond traditional pharmaceuticals. Potential uses in agrochemicals and specialty chemicals are being explored, further underscoring its broad utility across multiple industries. As synthetic methodologies continue to evolve, the accessibility and efficiency of producing this compound will likely improve, paving the way for new innovations.

In conclusion, 3-methylpiperidine-3-carboxylic acid hydrochloride (CAS No. 116140-22-8) represents a cornerstone in modern chemical synthesis and drug development. Its unique structural features and reactivity make it an invaluable asset for researchers seeking to design novel bioactive molecules. With continued advancements in synthetic chemistry and computational biology, the potential applications of this compound are expected to grow exponentially, contributing significantly to advancements in medicine and industry.